Cas no 1107603-45-1 (4'-(Trifluoromethyl)biphenyl-3-ylboronic acid)

• Product Name: 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid
• CAS No: 1107603-45-1
• MF: C₁₃H₁₀BF₃O₂
• MW: 266.023514270782
• MDL: MFCD08701741
• CID: 2621032
• PubChem ID: 23005397
• Update Time: 2025-05-26

4'-(Trifluoromethyl)biphenyl-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid
• (4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-yl)boronic acid
• 3-[4-(trifluoromethyl)phenyl]phenylboronic acid
• [4'-(trifluoromethyl)-[1,1'-biphenyl]-3-yl]boronic acid
• [3-[4-(trifluoromethyl)phenyl]phenyl]boronic acid
• (4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-yl)boronicacid
• 4'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-3-YLBORONIC ACID
• MFCD08701741
• AKOS004113995
• CS-0175207
• 1107603-45-1
• CS-34124

• MDL： MFCD08701741
• Inchi： 1S/C13H10BF3O2/c15-13(16,17)11-6-4-9(5-7-11)10-2-1-3-12(8-10)14(18)19/h1-8,18-19H
• InChI Key： BHAAKODXXMTNDE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 266.0725942g/mol
• Monoisotopic Mass: 266.0725942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid

4'-(Trifluoromethyl)biphenyl-3-ylboronic Acid: A Comprehensive Overview

4'-(Trifluoromethyl)biphenyl-3-ylboronic acid (CAS No. 1107603-45-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a biphenyl system with a trifluoromethyl group and a boronic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations, particularly in cross-coupling reactions.

The biphenyl system in 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid provides a rigid and planar framework, which is essential for maintaining the stability and reactivity of the molecule. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, enhancing the electrophilic character of the aromatic ring. This property is particularly advantageous in Suzuki-Miyaura coupling reactions, where the boronic acid group acts as a nucleophile. Recent studies have demonstrated that this compound can efficiently couple with various aryl halides under mild conditions, making it a valuable reagent in the construction of complex aromatic systems.

One of the most notable applications of 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid is in the synthesis of biaryl compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, researchers have employed this compound to synthesize novel kinase inhibitors with potential anticancer activity. The trifluoromethyl group plays a critical role in modulating the pharmacokinetic properties of these inhibitors, such as improving their solubility and bioavailability.

In addition to its role in drug discovery, 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid has also found applications in materials science. Recent advancements have highlighted its use in the synthesis of organic semiconductors for flexible electronics. The biphenyl system contributes to the molecular rigidity and planarity required for efficient charge transport, while the trifluoromethyl group enhances the electronic properties of the material. These attributes make it a promising candidate for next-generation electronic devices.

The synthesis of 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of an arylboronic ester with an aryl halide followed by hydrolysis to yield the corresponding boronic acid. Recent optimizations have focused on improving the yield and purity of this compound through the use of novel catalysts and reaction media.

From an environmental perspective, 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid exhibits low toxicity and minimal environmental impact under standard usage conditions. However, as with all chemicals, proper handling and disposal procedures should be followed to ensure safety and sustainability.

In conclusion, 4'-(Trifluoromethyl)biphenyl-3-ylboronic acid (CAS No. 1107603-45-1) is a versatile and valuable compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an indispensable tool for researchers seeking to develop innovative chemical compounds and materials.